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4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide 4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0918411
InChI: InChI=1S/C23H20ClFN2O2/c1-13-20(23(29)27-17-10-5-4-9-16(17)25)21(14-7-2-3-8-15(14)24)22-18(26-13)11-6-12-19(22)28/h2-5,7-10,21,26H,6,11-12H2,1H3,(H,27,29)
SMILES: CC1=C(C(C2=C(N1)CCCC2=O)C3=CC=CC=C3Cl)C(=O)NC4=CC=CC=C4F
Molecular Formula: C23H20ClFN2O2
Molecular Weight: 410.9 g/mol

4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide

CAS No.:

Cat. No.: VC0918411

Molecular Formula: C23H20ClFN2O2

Molecular Weight: 410.9 g/mol

* For research use only. Not for human or veterinary use.

4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide -

Specification

Molecular Formula C23H20ClFN2O2
Molecular Weight 410.9 g/mol
IUPAC Name 4-(2-chlorophenyl)-N-(2-fluorophenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
Standard InChI InChI=1S/C23H20ClFN2O2/c1-13-20(23(29)27-17-10-5-4-9-16(17)25)21(14-7-2-3-8-15(14)24)22-18(26-13)11-6-12-19(22)28/h2-5,7-10,21,26H,6,11-12H2,1H3,(H,27,29)
Standard InChI Key CXFWTZCBJDCDLL-UHFFFAOYSA-N
SMILES CC1=C(C(C2=C(N1)CCCC2=O)C3=CC=CC=C3Cl)C(=O)NC4=CC=CC=C4F
Canonical SMILES CC1=C(C(C2=C(N1)CCCC2=O)C3=CC=CC=C3Cl)C(=O)NC4=CC=CC=C4F

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